Cas no 869365-92-4 (Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI) structure
869365-92-4 structure
Product Name:Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:869365-92-4
MF:C18H16ClF2NO3
MW:367.774351119995
CID:719030
PubChem ID:91756321
Update Time:2025-04-19

Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, [4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester
    • N-tert-butyl-N-[4-chloro-2-(2,6-difluorobenzoyl)phenyl]carbamate
    • TERT-BUTYL 4-CHLORO-2-(2,6-DIFLUOROBENZOYL)PHENYLCARBAMATE
    • 869365-92-4
    • [4-Chloro-2-(2,6-difluorobenzoyl)phenyl]-carbamic acid 1,1-dimethylethyl ester
    • MDL: MFCD10565697
    • Inchi: 1S/C18H16ClF2NO3/c1-18(2,3)25-17(24)22-14-8-7-10(19)9-11(14)16(23)15-12(20)5-4-6-13(15)21/h4-9H,1-3H3,(H,22,24)
    • InChI Key: BKAYOOBKJUBEMJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C1C(=CC=CC=1F)F)=O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 366.07100
  • Monoisotopic Mass: 367.0786774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 60.44000
  • LogP: 3.79740

Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI) Related Literature

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